D-Arginine

Description

Pharmaceutical Development

D-Arginine is used in supplements aimed at improving blood flow and cardiovascular health, making it valuable for heart disease treatments. Its role in enhancing nitric oxide production supports vascular health by promoting vasodilation .

Sports Nutrition

Athletes use D-Arginine to enhance performance and recovery. It aids in nitric oxide production, which can improve endurance and reduce fatigue. This makes it a popular supplement among athletes seeking to boost their physical performance .

Cosmetic Industry

In the cosmetic industry, D-Arginine is incorporated into skincare products due to its potential to boost collagen production and improve skin elasticity. This appeals to consumers seeking anti-aging solutions .

Research on Metabolic Disorders

D-Arginine is studied for its effects on insulin sensitivity and glucose metabolism, providing insights into diabetes management and treatment strategies. Its impact on metabolic pathways could offer new avenues for managing metabolic disorders .

Neuroprotection

Investigations into the neuroprotective properties of D-Arginine suggest potential applications in treating neurodegenerative diseases, offering hope for conditions like Alzheimer’s and Parkinson’s .

Oral Drug Absorption

While D-Arginine itself is not primarily studied for oral drug absorption enhancement, research on cationic amino acids like arginine indicates their potential role in improving drug absorption. For instance, studies on other compounds have shown that cationic amino acids can enhance oral drug delivery by interacting with absorption enhancers .

Comparison with L-Arginine

L-Arginine, the naturally occurring form, is well-documented for its role in nitric oxide synthesis and its effects on cardiovascular health. D-Arginine, while less studied, offers similar benefits due to its structural similarity but is not as commonly used in biological processes.

Table 1: Applications of D-Arginine

Application	Description
Pharmaceutical Development	Enhancing blood flow and cardiovascular health
Sports Nutrition	Improving endurance and reducing fatigue through nitric oxide production
Cosmetic Industry	Boosting collagen production and improving skin elasticity
Metabolic Disorders Research	Studying effects on insulin sensitivity and glucose metabolism
Neuroprotection	Investigating potential treatments for neurodegenerative diseases

• CAS No.: 157-06-2
• Product Name: D-Arginine
• Molecular Formula: C6H14N4O2
• Molecular Weight: 174.20 g/mol
• IUPAC Name: (2R)-2-amino-5-(diaminomethylideneamino)pentanoic acid
• Standard InChI: InChI=1S/C6H14N4O2/c7-4(5(11)12)2-1-3-10-6(8)9/h4H,1-3,7H2,(H,11,12)(H4,8,9,10)/t4-/m1/s1
• Standard InChIKey: ODKSFYDXXFIFQN-SCSAIBSYSA-N
• Isomeric SMILES: C(C[C@H](C(=O)O)N)CN=C(N)N
• SMILES: C(CC(C(=O)O)N)CN=C(N)N
• Canonical SMILES: C(CC(C(=O)O)N)CN=C(N)N
• Physical Description: Solid
• Related CAS: 61155-84-8
• Reference: Cellitti et al. D-Ornithine coopts pyrrolysine biosynthesis to make and insert pyrroline-carboxy-lysine. Nature Chemical Biology, doi: 10.1038/nchembio.586, published online 3 May 2011 http://www.nature.com/naturechemicalbiology
• PubChem Compound: 71070
• Last Modified: Aug 15 2023